molecular formula C12H18BrO3P B8675995 2-(Diethylphosphonomethyl)benzyl bromide CAS No. 50869-57-3

2-(Diethylphosphonomethyl)benzyl bromide

Cat. No. B8675995
CAS RN: 50869-57-3
M. Wt: 321.15 g/mol
InChI Key: FMKQTGASIKCHLL-UHFFFAOYSA-N
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Description

2-(Diethylphosphonomethyl)benzyl bromide is a useful research compound. Its molecular formula is C12H18BrO3P and its molecular weight is 321.15 g/mol. The purity is usually 95%.
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properties

CAS RN

50869-57-3

Molecular Formula

C12H18BrO3P

Molecular Weight

321.15 g/mol

IUPAC Name

1-(bromomethyl)-2-(diethoxyphosphorylmethyl)benzene

InChI

InChI=1S/C12H18BrO3P/c1-3-15-17(14,16-4-2)10-12-8-6-5-7-11(12)9-13/h5-8H,3-4,9-10H2,1-2H3

InChI Key

FMKQTGASIKCHLL-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CC1=CC=CC=C1CBr)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of sodium hydride (60% in oil, 1.4 g, 35 mmol) in anhydrous tetrahydrofuran (75 ml) is stirred under a nitrogen atmosphere and a solution of diethylphosphite (4.82 g, 34.9 mmol) in tetrahydrofuran (20 ml) is added dropwise. The reaction mixture is stirred an additional 20 minutes. A solution of 1,2-bis(bromomethyl)benzene (10.56 g, 40 mmol) in anhydrous tetrahydrofuran (150 ml) is treated dropwise with the solution of sodium diethylphosphite generated above. The reaction mixture is stirred 6.5 hours at room temperature, and then quenched with water and diluted with diethyl ether. The diethyl ether layer is separated, washed with water (2×100 ml), and dried over magnesium sulfate. After filtration and evaporation, the residue is chromatographed over silica gel (ethyl acetate as eluant) to give a clear oil (1.8 g).
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1.4 g
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reactant
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75 mL
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4.82 g
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20 mL
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solvent
Reaction Step Two
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10.56 g
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reactant
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sodium diethylphosphite
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0 (± 1) mol
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150 mL
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